Cas no 2228470-44-6 (1-2-(3-ethylthiophen-2-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3-ethylthiophen-2-yl)ethylcyclopropan-1-ol
• CAS No: 2228470-44-6
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6558290
• PubChem ID: 165640988
• Update Time: 2025-08-10

1-2-(3-ethylthiophen-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-ethylthiophen-2-yl)ethylcyclopropan-1-ol
• EN300-1731658
• 2228470-44-6
• 1-[2-(3-ethylthiophen-2-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C11H16OS/c1-2-9-4-8-13-10(9)3-5-11(12)6-7-11/h4,8,12H,2-3,5-7H2,1H3
• InChI Key： DXWPZDNBBUJQAG-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1CCC1(CC1)O

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-2-(3-ethylthiophen-2-yl)ethylcyclopropan-1-ol

1-2-(3-Ethylthiophen-2-yl)ethylcyclopropan-1-ol (CAS No. 2228470-44-6)

The compound 1-2-(3-Ethylthiophen-2-yl)ethylcyclopropan-1-ol, identified by the CAS registry number CAS No. 2228470-44-6, is a fascinating organic molecule with a unique structure and potential applications in various fields of chemistry and materials science. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring systems and reactivity. The presence of the thiophene ring, a five-membered aromatic heterocycle containing sulfur, adds further complexity and functionality to the molecule.

The structure of 1-2-(3-Ethylthiophen-2-yl)ethylcyclopropan-1-ol consists of a cyclopropane ring substituted with an ethyl group attached to a thiophene moiety at the 3-position and an alcohol group (-OH) at the 1-position. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, making it potentially useful in drug design or as a building block for more complex structures.

Recent studies have explored the synthesis and properties of similar cyclopropane derivatives, highlighting their potential in medicinal chemistry. For instance, researchers have investigated the use of cyclopropane-containing compounds as inhibitors of certain enzymes or as scaffolds for bioactive molecules. The thiophene group in this compound is particularly interesting due to its ability to participate in π-interactions, which can enhance molecular recognition and binding affinity in biological systems.

In terms of physical properties, CAS No. 2228470-based compounds typically exhibit moderate solubility in organic solvents and may show fluorescence under certain conditions due to the conjugated system of the thiophene ring. These properties make them candidates for applications in sensors or optoelectronic devices.

The synthesis of 1-ethylcyclopropan-ol derivatives often involves multi-step organic reactions, including alkylation, cyclization, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In conclusion, CAS No. 2-ethylthiophen-cyclopropanol represents a promising compound with diverse potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and utility, positioning it as an important molecule in contemporary chemical research.